N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)acetamide

• IUPAC Name: 2-(1,3-dimethyl-2,6-dioxopurin-7-yl)-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide
• InChI: InChI=1S/C17H19N9O3/c1-23-14-13(15(28)24(2)17(23)29)25(10-21-14)8-12(27)18-5-3-4-11-6-19-16-20-9-22-26(16)7-11/h6-7,9-10H,3-5,8H2,1-2H3,(H,18,27)
• InChI Key: OXMZOUQSXBVLRR-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC(=O)NCCCC3=CN4C(=NC=N4)N=C3
• Molecular Formula: C17H19N9O3
• Molecular Weight: 397.4 g/mol

Description

N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)acetamide is a useful research compound. Its molecular formula is C17H19N9O3 and its molecular weight is 397.399. The purity is usually 95%.
BenchChem offers high-quality N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Anticancer Applications
Compounds within the triazolopyrimidine and purine analogues have been investigated for their antimicrobial and anticancer activities. For instance, some derivatives have shown promising results against specific bacterial strains and cancer cell lines, highlighting the potential of these compounds in medical research and drug development (Riyadh, 2013).

Herbicidal Activity
Novel 1,2,4-triazolo[1,5-a]pyrimidine derivatives have been designed and synthesized, demonstrating good herbicidal activity against various agricultural pests. This suggests a potential application in developing new herbicides that could offer more efficient and environmentally friendly solutions for crop protection (Yang, 2001).

Synthesis of Novel Heterocyclic Compounds
The structural complexity of triazolopyrimidines and purines provides a versatile foundation for the synthesis of various novel heterocyclic compounds. These synthesized compounds have been explored for a wide range of potential applications, including as ligands in coordination chemistry and as building blocks in organic synthesis. The ability to modify and functionalize these compounds opens up new avenues in material science and pharmaceutical chemistry (Abdelriheem, 2017).